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Compound of Interest

Compound Name: Uniconazole P

Cat. No.: B1683726 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Uniconazole P, a potent triazole-based plant growth retardant, is a valuable tool for

researchers investigating plant development, hormone signaling, and stress responses. Its

primary mode of action is the inhibition of gibberellin (GA) biosynthesis, leading to reduced

internodal elongation and a more compact plant stature.[1][2][3][4][5] Additionally, Uniconazole
P has been shown to inhibit the catabolism of abscisic acid (ABA), a key hormone in stress

tolerance, thereby enhancing plant resilience to environmental challenges.[6][7] This document

provides detailed protocols for the formulation and preparation of Uniconazole P for

experimental use, along with a summary of its key properties and signaling pathways.
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Property Value Reference

Molecular Formula C15H18ClN3O [8][9]

Molecular Weight 291.77 g/mol [9]

Appearance
White to light brown crystalline

solid
[4][8]

Melting Point 152.1–155.0 °C [4]

Storage Temperature -20°C [8]

Stability ≥ 4 years at -20°C [8]

Solubility of Uniconazole P
Solvent Solubility Notes Reference

DMSO
~45 mg/mL (154.23

mM)

Sonication is

recommended for

dissolution.

[10]

Ethanol ~30 mg/mL [8]

Dimethylformamide

(DMF)
~30 mg/mL [8]

Water
Sparingly soluble (<

0.1 mg/mL)

Low water solubility

(8.41 mg/L).
[10][11]

1:1 Ethanol:PBS (pH

7.2)
~0.5 mg/mL

Prepare by first

dissolving in ethanol,

then diluting with PBS.

Aqueous solutions are

not recommended for

storage beyond one

day.

[8]

Common Experimental Concentrations of Uniconazole P
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Application Method Plant Type
Concentration
Range

Reference

Foliar Spray
Bedding Plants

(moderate vigor)
1 - 2 ppm [12]

Bedding Plants

(aggressive)
4 - 6 ppm [12]

Herbaceous

Perennials
10 - 15 ppm [12]

Tomato Transplants 2.5 - 10 mg/L (ppm) [13][14]

Flowering Chinese

Cabbage
25 - 200 mg/L (ppm) [15]

Drench Bedding Plants 0.5 - 2 ppm [12]

Amorpha fruticosa

Seedlings
100 - 200 mg/L (ppm) [16]

Seed Coating Rapeseed 500 - 750 mg/L (ppm) [17]

In vitro Assay (ABA 8'-

hydroxylase inhibition)
0 - 50 µM [7]

Experimental Protocols
Protocol 1: Preparation of Uniconazole P Stock Solution
This protocol describes the preparation of a concentrated stock solution of Uniconazole P,

which can be further diluted to the desired working concentration.

Materials:

Uniconazole P (crystalline solid)

Dimethyl sulfoxide (DMSO) or Ethanol

Sterile microcentrifuge tubes or vials
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Vortex mixer

Inert gas (e.g., nitrogen or argon) (optional)

Procedure:

Weigh the desired amount of Uniconazole P crystalline solid in a sterile microcentrifuge

tube.

Add the appropriate volume of DMSO or ethanol to achieve the desired stock concentration

(e.g., 10 mg/mL).

For optimal dissolution, purge the solvent with an inert gas before adding it to the

Uniconazole P.[8]

Vortex the solution until the Uniconazole P is completely dissolved. Sonication can be used

to aid dissolution if necessary.[10]

Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[7]

Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Aqueous Working Solutions
for Plant Application
This protocol details the dilution of the Uniconazole P stock solution to prepare aqueous

working solutions for foliar spray or drench applications.

Materials:

Uniconazole P stock solution (from Protocol 1)

Sterile deionized or distilled water

Tween 20 or other suitable surfactant (for foliar spray)

Sterile container for mixing

Procedure:
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Calculate the volume of stock solution required to achieve the desired final concentration in

the desired final volume of the working solution.

For Drench Application:

Add the calculated volume of the Uniconazole P stock solution to the appropriate volume

of sterile water in a clean container.

Mix thoroughly by inversion or gentle stirring.

For Foliar Spray Application:

Add the calculated volume of the Uniconazole P stock solution to the appropriate volume

of sterile water.

Add a surfactant, such as Tween 20, to a final concentration of 0.01-0.1% (v/v) to ensure

even coverage on the leaf surface.

Mix thoroughly by inversion or gentle stirring.

Use the freshly prepared aqueous solution immediately for experiments. It is not

recommended to store aqueous solutions for more than one day.[8]

Protocol 3: In Vivo Formulation for Animal Studies
This protocol provides an example of a formulation for in vivo administration of Uniconazole P
in animal studies.

Materials:

Uniconazole P

DMSO

PEG300

Tween 80

Saline solution
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Sterile tubes

Vortex mixer and/or sonicator

Procedure:

Prepare a formulation consisting of 10% DMSO, 40% PEG300, 5% Tween 80, and 45%

saline.[10]

Dissolve the Uniconazole P first in DMSO.

Sequentially add the PEG300, Tween 80, and saline, ensuring the solution is clear after each

addition.

If necessary, use heating and/or sonication to aid dissolution.[10]

This formulation can achieve a Uniconazole P concentration of up to 2 mg/mL.[10]
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Caption: Uniconazole P's dual inhibitory action on plant hormone pathways.
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Caption: A generalized experimental workflow for studying Uniconazole P effects.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1683726?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683726?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1683726#uniconazole-p-formulation-and-
preparation-for-experimental-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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